Cas no 898763-11-6 (2,3-Dimethyl-3'-thiomorpholinomethyl benzophenone)

• Product Name: 2,3-Dimethyl-3'-thiomorpholinomethyl benzophenone
• CAS No: 898763-11-6
• MF: C₂₀H₂₃NOS
• MW: 325.467724084854
• MDL: MFCD03842253
• CID: 878068
• PubChem ID: 24724974
• Update Time: 2025-04-19

2,3-Dimethyl-3'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dimethylphenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2,3-DIMETHYL-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• AKOS016020375
• (2,3-Dimethylphenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• 898763-11-6
• DTXSID00643370
• 2,3-DIMETHYL-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• MFCD03842253
• 2,3-Dimethyl-3'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842253
• Inchi： 1S/C20H23NOS/c1-15-5-3-8-19(16(15)2)20(22)18-7-4-6-17(13-18)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3
• InChI Key： LGAOSHPJPRGFBX-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC=C(C)C=3C)=O)C=2)CC1

Computed Properties

• Exact Mass: 325.15000
• Monoisotopic Mass: 325.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.607
• PSA: 45.61000
• LogP: 4.02110

2,3-Dimethyl-3'-thiomorpholinomethyl benzophenone Security Information

• Storage Condition：(BD310945)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones